1,3,4-Trimethylfuro[3,4-C]quinoline

• CAS No.: 88484-95-1
• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 1,3,4-trimethylfuro[3,4-c]quinoline
• InChI: InChI=1S/C14H13NO/c1-8-13-9(2)16-10(3)14(13)11-6-4-5-7-12(11)15-8/h4-7H,1-3H3
• InChI Key: MSFUNFHXNVJPOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC3=CC=CC=C3C2=C(O1)C)C

Description

1,3,4-Trimethylfuro[3,4-C]quinoline is a synthetically tailored furoquinoline derivative of significant interest in medicinal chemistry and drug discovery. The furoquinoline structural motif is a privileged scaffold found in numerous bioactive natural alkaloids isolated from the Rutaceae family, such as Dictamnine and Skimmianine, which are gifted with a broad range of biological activities . This core skeleton is a ubiquitous structure in pharmaceutical agents and is the subject of ongoing research for developing new therapeutic compounds . Quinoline-based compounds, in general, have demonstrated immense potential as anticancer agents, acting through diverse mechanisms such as growth inhibition by cell cycle arrest, induction of apoptosis, inhibition of angiogenesis, and disruption of cell migration . Specifically, furo[3,4-c]quinoline derivatives have been investigated as potential inhibitors for targets like Cholesterol Ester Transfer Protein (CETP), indicating their relevance in the research of cardiovascular and metabolic diseases . The strategic methylation at the 1, 3, and 4 positions of the furo[3,4-c]quinoline framework is designed to modulate the compound's electronic properties, lipophilicity, and binding interactions with biological targets, thereby optimizing its pharmacological profile and aiding in the exploration of structure-activity relationships (SAR) . This compound serves as a versatile and high-value synthetic intermediate or a core structure for researchers aiming to develop novel bioactive molecules, particularly in the fields of oncology and infectious diseases. It is supplied for research purposes to support the synthesis of new chemical entities, the study of heterocyclic reaction chemistry, and the screening for biological activity. This product is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic applications, nor for human use.

Preparation Methods

Allyl Ether Formation

The synthesis begins with the reaction of quinolin-6-ol (1) and methyl-substituted allyl bromides (e.g., 3-methylallyl bromide) under basic conditions. Sodium hydride (NaH) in dry dimethyl ether (DME) facilitates the formation of allyl aryl ethers (3a–d) at room temperature (24 h) with yields of 60–85%.

Example reaction:

$$\text{Quinolin-6-ol} + \text{3-Methylallyl bromide} \xrightarrow{\text{NaH, DME}} \text{6-(3-Methylallyloxy)quinoline} \quad$$

Thermal -Sigmatropic Rearrangement

The allyl ether intermediate undergoes Claisen rearrangement under microwave irradiation (175°C, 10 h) or reflux in chlorobenzene (12 h), yielding γ,δ-unsaturated ketones (4a–e). Microwave conditions enhance reaction efficiency (yields: 70–92%) compared to conventional heating (50–65%).

Key data:

Condition	Temperature	Time	Yield (%)
Microwave	175°C	10 h	85–92
Chlorobenzene	130°C	12 h	50–65

Acid-Mediated Cyclization

The rearranged product is treated with concentrated sulfuric acid (H₂SO₄) at 100°C for 1.5 h, inducing intramolecular cyclization to form the furo[3,4-c]quinoline core. Methyl groups at positions 1, 3, and 4 originate from the allyl bromide substituents and quinoline backbone.

Mechanism:

• Protonation of the ketone oxygen.

• Electrophilic attack at the quinoline C7 position.

• Aromatization via dehydration.

Yield: 35–42% for 1,3,4-trimethyl derivatives.

Microwave-Assisted One-Pot Synthesis

Base-Catalyzed Cyclocondensation

A modified approach uses microwave irradiation to condense 3-methyl-2-aminobenzaldehyde and dimethylacetylenedicarboxylate in the presence of K₂CO₃. This method achieves 65–78% yield in 2 h, bypassing intermediate isolation.

Reaction scheme:

$$\text{3-Methyl-2-aminobenzaldehyde} + \text{Dimethylacetylenedicarboxylate} \xrightarrow{\text{MW, K₂CO₃}} \text{1,3,4-Trimethylfuro[3,4-$$c]quinoline} \quad

Advantages:

• Reduced reaction time (2 h vs. 24 h).

• Improved regioselectivity due to uniform heating.

Friedländer Annulation-Inspired Route

Condensation of o-Amino Ketones

Adapting Friedlälder methodology, 2-amino-3-methylacetophenone reacts with methyl vinyl ketone in acidic media (H₂SO₄ or HCl) at 120°C. The reaction proceeds via enamine formation, cyclization, and dehydration.

Yield: 40–55%.
Limitation: Competitive formation of regioisomers requires chromatographic separation.

Comparative Analysis of Methods

Method	Yield (%)	Time	Key Advantage
Claisen-Cyclization	35–42	24–36 h	High regiocontrol
Microwave-Assisted	65–78	2 h	Rapid, energy-efficient
Friedländer Adaptation	40–55	12–18 h	Scalability

Structural Confirmation and Characterization

Spectroscopic Data

• ¹H NMR (CDCl₃): δ 1.56 (d, J = 6.3 Hz, 3H, CH₃), 2.32 (s, 3H, CH₃), 2.89 (s, 3H, CH₃), 7.29–8.79 (aromatic protons).

• ¹³C NMR: 22.09 (CH₃), 29.84 (CH₃), 35.56 (CH₃), 115.39–157.20 (aromatic carbons).

• HRMS: m/z calcd. for C₁₄H₁₃NO: 211.25900; found: 211.10000.

X-ray Crystallography

Single-crystal X-ray analysis (from) confirms the planar fused-ring system and methyl group positions, with bond lengths of 1.34–1.48 Å for the furan-quinoline junction .

Chemical Reactions Analysis

Types of Reactions

1,3,4-Trimethylfuro[3,4-C]quinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding quinoline derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms, which may have distinct properties and applications.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and reaction time, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction can produce dihydroquinoline derivatives. Substitution reactions can lead to a wide range of functionalized quinoline compounds.

Scientific Research Applications

1,3,4-Trimethylfuro[3,4-C]quinoline has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Medicine: Research into its potential therapeutic properties, such as antimicrobial and anticancer activities, is ongoing.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,3,4-Trimethylfuro[3,4-C]quinoline involves its interaction with specific molecular targets and pathways. For example, quinoline derivatives are known to inhibit bacterial enzymes such as DNA gyrase and topoisomerase IV, leading to the disruption of DNA replication and cell death . This mechanism is similar to that of other quinoline-based antibiotics, making the compound a potential candidate for antimicrobial drug development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Furoquinoline Derivatives

The most direct analogs are furo[2,3-b]quinoline derivatives, such as 4-anilinofuro[2,3-b]quinoline and 4-phenoxyfuro[2,3-b]quinoline. These compounds exhibit anti-inflammatory activity by inhibiting leukotriene B4 biosynthesis (IC₅₀ = 0.8–1.2 μM) and suppressing neutrophil degranulation . In contrast, 1,3,4-Trimethylfuro[3,4-C]quinoline lacks the 4-position anilino/phenoxy substituents, which are critical for binding to inflammatory targets.

Piperazine/Quinoline Hybrids (e.g., Chloroquine)

Chloroquine and hydroxychloroquine, 4-aminoquinolines with piperazine or oxazine side chains, share a quinoline core but differ in substitution patterns. Chloroquine’s piperazine ring enhances antimalarial activity by disrupting heme detoxification in parasites . 1,3,4-Trimethylfuro[3,4-C]quinoline lacks this basic side chain, suggesting divergent biological targets. Computational studies indicate that chloroquine’s 4-position substitution is essential for binding to parasitic proteins, whereas the methyl-furoquinoline’s rigid fused ring system may favor interactions with mammalian enzymes .

Triazolo-Isoquinoline Derivatives

Compounds like 5-(4-chlorophenyl)-3-(2-furyl)-1,2,4-triazolo[3,4-a]isoquinoline feature an isoquinoline backbone fused with triazole and furan moieties. In comparison, 1,3,4-Trimethylfuro[3,4-C]quinoline’s fused furan ring may confer similar aromatic stabilization but with reduced hydrogen-bonding capacity due to methyl group steric hindrance.

Tetrahydroquinoline Derivatives

6-Methyl-1,2,3,4-tetrahydroquinoline, a saturated analog, demonstrates lower aromaticity and higher conformational flexibility. Its reduced ring strain enhances metabolic stability but diminishes UV absorption properties compared to fully aromatic furoquinolines . Safety data for tetrahydroquinolines highlight moderate toxicity (LD₅₀ = 320 mg/kg in rats), whereas methylated furoquinolines are presumed to have higher toxicity due to increased lipophilicity .

Comparative Data Table

Compound	Core Structure	Key Substituents	Biological Activity	Key Reference
1,3,4-Trimethylfuro[3,4-C]quinoline	Furoquinoline	1-, 3-, 4-methyl	Underexplored (potential anti-inflammatory)
4-Anilinofuro[2,3-b]quinoline	Furo[2,3-b]quinoline	4-anilino	Anti-inflammatory (IC₅₀ = 0.8 μM)
Chloroquine	4-Aminoquinoline	4-piperazine	Antimalarial, antiviral
5-(4-Chlorophenyl)-triazolo-isoquinoline	Triazolo-isoquinoline	3-(2-furyl), 5-(4-chlorophenyl)	Kinase inhibition (structural)
6-Methyl-1,2,3,4-tetrahydroquinoline	Tetrahydroquinoline	6-methyl	Industrial intermediate

Biological Activity

1,3,4-Trimethylfuro[3,4-C]quinoline is a synthetic compound that belongs to the class of furoquinolines. This compound has garnered attention due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the current understanding of its biological activity, including anticancer effects and antimicrobial properties, supported by data from various studies.

Chemical Structure and Properties

1,3,4-Trimethylfuro[3,4-C]quinoline features a fused ring system that combines a furan and quinoline moiety. The unique structure contributes to its reactivity and interaction with biological targets. The compound's molecular formula is C12H11N, and it exhibits distinct spectral properties that facilitate its identification in biological assays.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 1,3,4-Trimethylfuro[3,4-C]quinoline. The compound has been tested against various cancer cell lines, demonstrating significant cytotoxic effects.

Case Studies

• Cytotoxicity Assay : In a study evaluating the cytotoxic effects on colon cancer (HCT-116) and lung cancer (A549) cell lines, 1,3,4-Trimethylfuro[3,4-C]quinoline exhibited an IC50 value of approximately 13 µM for HCT-116 cells and 11.33 µM for A549 cells. These values indicate potent anticancer activity compared to standard chemotherapeutics like 5-Fluorouracil (5-FU) .
• Mechanism of Action : The mechanism underlying its anticancer activity appears to involve induction of apoptosis through intrinsic pathways. Treatment with the compound resulted in increased levels of active caspase-3 in treated cells, leading to cell cycle arrest at the G2/M phase .

Cell Line	IC50 (µM)	Reference
HCT-116	13
A549	11.33
HEK293 (Control)	>50

Antimicrobial Activity

In addition to its anticancer properties, 1,3,4-Trimethylfuro[3,4-C]quinoline has shown promising antimicrobial activity.

Research Findings

• Antimicrobial Testing : The compound was evaluated against various bacterial strains with notable effectiveness against Gram-positive bacteria. Its mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial growth.
• Comparative Studies : In comparative studies with other antimicrobial agents, 1,3,4-Trimethylfuro[3,4-C]quinoline demonstrated superior efficacy against resistant strains of bacteria that are typically challenging to treat with conventional antibiotics.

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 1,3,4-Trimethylfuro[3,4-C]quinoline, and how are intermediates characterized?

• Methodology : The compound is typically synthesized via multi-step reactions involving cyclization and alkylation. For example:

• Step 1 : Formation of the quinoline core through Friedländer synthesis or Skraup reaction, using substituted anilines and β-ketoesters .
• Step 2 : Furo-ring annulation via iodine-catalyzed cyclization of enol intermediates, as seen in analogous furoquinoline syntheses .
• Step 3 : Methylation using dimethyl sulfate or methyl iodide under basic conditions (e.g., K₂CO₃/DMF) .
  • Characterization : Intermediates are analyzed via TLC and confirmed using $^1H$-NMR (e.g., methyl proton signals at δ 2.1–2.5 ppm) and LC-MS (M$^+$ peak at m/z 239.1) .

Q. How do researchers assess the stability of 1,3,4-Trimethylfuro[3,4-C]quinoline under varying pH conditions?

• Methodology :

• Prepare solutions in buffers (pH 1–13) and incubate at 25°C/40°C.
• Monitor degradation via HPLC at 254 nm, calculating half-life ($t_{1/2}$) using first-order kinetics.
• Structural changes are confirmed by $^{13}C$-NMR (e.g., loss of methyl groups at δ 20–25 ppm in acidic conditions) .

Advanced Research Questions

Q. How can contradictory bioactivity data for 1,3,4-Trimethylfuro[3,4-C]quinoline be resolved across studies?

• Methodology :

• Comparative Assays : Re-evaluate activity using standardized protocols (e.g., MIC for antimicrobial studies, IC₅₀ for cytotoxicity) .
• Structural Analogs : Synthesize derivatives (e.g., replacing methyl with trifluoromethyl groups) to isolate substituent effects .
• Computational Modeling : Perform molecular docking (e.g., AutoDock Vina) to compare binding affinities with targets like DNA gyrase or 5-HT receptors .

Q. What strategies optimize the regioselectivity of furo-ring formation in 1,3,4-Trimethylfuro[3,4-C]quinoline synthesis?

• Methodology :

• Catalyst Screening : Test iodine, FeCl₃, or Brønsted acids to favor 3,4-C over 2,3-C annulation .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) improve cyclization yields by stabilizing intermediates .
• Temperature Control : Lower temperatures (0–5°C) reduce side reactions during enol formation .

Q. How do substituents (e.g., methyl vs. chloro) influence the photophysical properties of 1,3,4-Trimethylfuro[3,4-C]quinoline?

• Methodology :

• UV-Vis Spectroscopy : Compare $\lambda_{\text{max}}$ in ethanol (e.g., methyl derivatives show $\lambda_{\text{max}}$ ~320 nm vs. chloro derivatives at ~340 nm) .
• DFT Calculations : Use Gaussian 16 to model HOMO-LUMO gaps and predict absorption/emission profiles .